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Compound of Interest

Compound Name: Quinoline-5-carbaldehyde

Cat. No.: B1306823 Get Quote

An In-depth Review of the Synthesis, Properties, and Therapeutic Potential of a Key Quinoline

Derivative.

This technical guide provides a comprehensive overview of Quinoline-5-carbaldehyde, a

pivotal heterocyclic compound with significant applications in medicinal chemistry and drug

discovery. Addressed to researchers, scientists, and professionals in drug development, this

document details its chemical and physical properties, synthesis protocols, safety and handling

procedures, and its emerging role in the development of novel therapeutic agents.

Core Properties of Quinoline-5-carbaldehyde
Quinoline-5-carbaldehyde, also known as 5-Formylquinoline, is a yellow to brown solid

compound.[1] It is characterized by a quinoline ring functionalized with a carbaldehyde group at

the 5-position. This structural feature makes it a valuable building block in the synthesis of

more complex molecules, particularly in the pharmaceutical industry.[1]
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Property Value Source

CAS Number 22934-41-4 [1][2][3][4][5]

Molecular Formula C₁₀H₇NO [1][6]

Molecular Weight 157.17 g/mol [2][4][5][6][7]

Appearance Yellow to brown solid [1]

Purity ≥97% [3][4][7]

Solubility Slightly soluble in water [1][2][7]

Storage Conditions
Inert atmosphere, 2-8°C or

-20°C
[3][4]

Synthesis and Characterization
The synthesis of quinoline-5-carbaldehydes can be achieved through various methods, with

the Vilsmeier-Haack reaction being a prominent protocol.[1]

Experimental Protocol: Synthesis via Vilsmeier-Haack
Reaction
This protocol describes a general procedure for the synthesis of quinoline-5-carbaldehydes.

[1]

Reagent Preparation: In a solution of dry chloroform (6.5 mL) and dry DMF (0.8 mL, 32.0

mmol), add POCl₃ (3.2 mL, 4.0 mmol) at 0°C.

Reaction Initiation: Stir the mixture for one hour. Following this, add the appropriate quinoline

precursor (8.0 mmol).

Reflux: Gently reflux the resulting reaction mixture for 16 hours.

Quenching and Neutralization: Quench the reaction by adding crushed ice. Neutralize the

mixture to a pH of 6-7 using an aqueous solution of Na₂CO₃ (10%).

Separation: Separate the organic and aqueous layers to isolate the product.
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Characterization Techniques
The structural and physicochemical properties of Quinoline-5-carbaldehyde and its

derivatives are typically characterized using a combination of spectroscopic and

chromatographic methods. These include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR are used to

elucidate the molecular structure.[1]

Mass Spectrometry (MS): Techniques such as GC-MS and HRMS are employed to

determine the molecular weight and fragmentation patterns.[1]

Fourier-Transform Infrared (FTIR) Spectroscopy: This method is used to identify the

functional groups present in the molecule.[1]

Electronic Absorption Spectroscopy: This technique provides information about the electronic

transitions within the molecule.[1]

Below is a diagram illustrating the general workflow for the synthesis and characterization of

Quinoline-5-carbaldehyde.
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Synthesis and Characterization Workflow
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Applications in Drug Discovery and Development
The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous

derivatives demonstrating a wide range of pharmacological activities.[8][9] Quinoline-based

compounds are integral to the development of drugs for various diseases, including cancer,

microbial infections, and inflammatory conditions.[8][10][11]

Antimicrobial and Antiparasitic Activity
Quinoline derivatives have shown significant potential as antimicrobial agents.[11][12][13]

Specifically, quinoline-carbaldehyde derivatives have been identified as novel and specific

inhibitors of Leishmania donovani methionine aminopeptidase 1 (LdMetAP1), a crucial enzyme

for the parasite's survival.[14] These compounds compete with the substrate for binding to the

catalytic active site of the enzyme, demonstrating their potential as effective treatments for

leishmaniasis.[14]

Anticancer Activity
The role of quinoline derivatives in cancer therapy is an active area of research.[8] They have

been investigated for their ability to target key signaling pathways involved in cancer

progression. Quinoline-based molecules have been developed as inhibitors of aldehyde

dehydrogenase 1A1 (ALDH1A1), an enzyme overexpressed in many cancers and cancer stem

cells.[15]

Furthermore, quinoline derivatives have been designed to target critical receptors in

carcinogenic pathways, such as c-Met, vascular endothelial growth factor (VEGF), and

epidermal growth factor (EGF) receptors.[16] Inhibition of these receptors can disrupt

downstream signaling cascades like Ras/Raf/MEK and PI3K/AkT/mTOR, which are vital for cell

proliferation, survival, and angiogenesis.[16]

The diagram below illustrates the inhibitory action of quinoline derivatives on key carcinogenic

signaling pathways.
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Inhibition of Carcinogenic Pathways

Safety and Handling
Quinoline-5-carbaldehyde is classified as an irritant and should be handled with appropriate

safety precautions.[2][6]

Hazard Identification
Skin Corrosion/Irritation: Causes skin irritation (Category 2).[6]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation (Category 2).[6]
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Specific target organ toxicity (single exposure): May cause respiratory irritation (Category 3).

[6]

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[5]

Precautionary Measures
Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6]

Ventilation: Use only outdoors or in a well-ventilated area.[6]

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands and any

exposed skin thoroughly after handling.[6]

Storage: Store in a well-ventilated place and keep the container tightly closed.[6] It is also

noted to be air-sensitive.[2][6]

Conclusion
Quinoline-5-carbaldehyde is a versatile chemical intermediate with significant and expanding

applications in drug discovery and development. Its utility as a scaffold for synthesizing novel

therapeutic agents, particularly in the areas of antimicrobial and anticancer research, is well-

documented. A thorough understanding of its synthesis, characterization, and safe handling is

crucial for researchers aiming to leverage its potential in creating next-generation

pharmaceuticals. Further exploration of its derivatives is likely to yield new and potent drug

candidates for a variety of diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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